Cas no 1080642-19-8 (1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1080642-19-8 structure
Product Name:1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1080642-19-8
MF:C14H25BN2O2
MW:264.171503782272
CID:1026852
PubChem ID:68501908
Update Time:2025-04-20

1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(2-methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1H-Pyrazole,1-(2-methyl butyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • AK-38147
    • ANW-61640
    • CTK8B8952
    • KB-12447
    • RP29403
    • SureCN3087870
    • DTXSID80738470
    • 1h-pyrazole,1-(2-methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • SCHEMBL3087870
    • J-503045
    • DB-353878
    • 1080642-19-8
    • MDL: MFCD16659785
    • Inchi: 1S/C14H25BN2O2/c1-7-11(2)9-17-10-12(8-16-17)15-18-13(3,4)14(5,6)19-15/h8,10-11H,7,9H2,1-6H3
    • InChI Key: FRBKYXDVOHCUKD-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)CC(C)CC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 264.2009082g/mol
  • Monoisotopic Mass: 264.2009082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų

1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1-(2-Methylbutyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
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